Cas no 90874-44-5 (cyclopropylamine, 2-benzyl-, hydrochloride)

• Product Name: cyclopropylamine, 2-benzyl-, hydrochloride
• CAS No: 90874-44-5
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 861218
• PubChem ID: 522962
• Update Time: 2025-05-27

cyclopropylamine, 2-benzyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclopropylamine, 2-benzyl-, hydrochloride
• 2-benzylcyclopropan-1-amine hydrochloride
• 2-benzylcyclopropan-1-amine;hydrochloride
• EN300-85770
• AKOS026744329
• CS-0263248
• 90874-44-5
• 2-benzylcyclopropan-1-aminehydrochloride

• Inchi： 1S/C10H13N.ClH/c11-10-7-9(10)6-8-4-2-1-3-5-8;/h1-5,9-10H,6-7,11H2;1H
• InChI Key： JJKACBNAIHGYOG-UHFFFAOYSA-N
• SMILES： Cl.NC1CC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on cyclopropylamine, 2-benzyl-, hydrochloride

Comprehensive Overview of Cyclopropylamine, 2-Benzyl-, Hydrochloride (CAS No. 90874-44-5)

Cyclopropylamine, 2-benzyl-, hydrochloride (CAS No. 90874-44-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its cyclopropylamine backbone and benzyl substitution, is widely utilized in the synthesis of bioactive molecules. Its hydrochloride form enhances solubility, making it a preferred choice for laboratory and industrial applications. Researchers often explore its potential in drug discovery, particularly in designing novel small-molecule inhibitors and intermediates for therapeutic agents.

The growing interest in cyclopropylamine derivatives stems from their unique structural properties, which contribute to their stability and reactivity. The 2-benzyl modification further diversifies its utility, enabling tailored applications in medicinal chemistry. Recent trends highlight its role in developing targeted therapies, aligning with the increasing demand for precision medicine. Questions like "What are the uses of cyclopropylamine derivatives?" or "How does 2-benzyl substitution affect reactivity?" are frequently searched, reflecting its relevance in contemporary science.

From a synthetic perspective, CAS No. 90874-44-5 serves as a versatile building block. Its hydrochloride salt form ensures compatibility with aqueous systems, a critical factor for high-throughput screening and bioconjugation experiments. The compound's stability under various pH conditions makes it suitable for catalysis studies and ligand design. As the pharmaceutical industry shifts toward fragment-based drug discovery, the demand for structurally diverse amines like 2-benzyl-cyclopropylamine continues to rise.

Environmental and safety considerations are also paramount when handling cyclopropylamine, 2-benzyl-, hydrochloride. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to maintain its integrity. Researchers often inquire about "best practices for storing amine hydrochlorides" or "compatibility with common solvents," underscoring the need for accessible technical guidance. The compound's compatibility with green chemistry principles further enhances its appeal in sustainable research initiatives.

In summary, cyclopropylamine, 2-benzyl-, hydrochloride (CAS No. 90874-44-5) represents a critical tool in modern chemical synthesis. Its applications span drug development, material science, and catalysis, driven by its adaptable structure and functional versatility. As scientific inquiries evolve, this compound remains at the forefront of innovation, addressing both fundamental and applied research challenges.